Cas no 1903601-48-8 (3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea)

3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea structure
1903601-48-8 structure
Product Name:3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea
CAS No:1903601-48-8
MF:C16H25N5O3
MW:335.401403188705
CID:5948950
PubChem ID:168003563
Update Time:2025-07-17

3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea Chemical and Physical Properties

Names and Identifiers

    • 3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea
    • 1903601-48-8
    • 3-[(furan-2-yl)methyl]-1-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea
    • Inchi: 1S/C16H25N5O3/c1-11-9-14(22)20-15(18-11)21-6-4-12(5-7-21)19-16(23)17-10-13-3-2-8-24-13/h2-3,8,11-12,15,18H,4-7,9-10H2,1H3,(H,20,22)(H2,17,19,23)
    • InChI Key: FHSZRFMCYLQPMD-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)NC(N1)N1CCC(CC1)NC(NCC1=CC=CO1)=O

Computed Properties

  • Exact Mass: 335.19573968g/mol
  • Monoisotopic Mass: 335.19573968g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 98.6Ų

3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6524-1796-2μmol
3-[(furan-2-yl)methyl]-1-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea
1903601-48-8
2μmol
$85.5 2023-09-08
Life Chemicals
F6524-1796-5μmol
3-[(furan-2-yl)methyl]-1-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea
1903601-48-8
5μmol
$94.5 2023-09-08
Life Chemicals
F6524-1796-1mg
3-[(furan-2-yl)methyl]-1-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea
1903601-48-8
1mg
$81.0 2023-09-08
Life Chemicals
F6524-1796-2mg
3-[(furan-2-yl)methyl]-1-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea
1903601-48-8
2mg
$88.5 2023-09-08
Life Chemicals
F6524-1796-3mg
3-[(furan-2-yl)methyl]-1-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea
1903601-48-8
3mg
$94.5 2023-09-08
Life Chemicals
F6524-1796-4mg
3-[(furan-2-yl)methyl]-1-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea
1903601-48-8
4mg
$99.0 2023-09-08
Life Chemicals
F6524-1796-5mg
3-[(furan-2-yl)methyl]-1-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea
1903601-48-8
5mg
$103.5 2023-09-08

3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea Related Literature

Additional information on 3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea

Research Brief on 3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea (CAS: 1903601-48-8)

The compound 3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea (CAS: 1903601-48-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent modulator of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The furan and dihydropyrimidinone moieties in its structure are believed to contribute to its binding affinity and selectivity towards target proteins. Preliminary in vitro assays have demonstrated promising inhibitory effects on key biomarkers associated with chronic inflammatory diseases and certain types of cancer.

The synthesis of 3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea involves a multi-step process, with the final step being the coupling of the furan-2-ylmethyl group to the piperidin-4-ylurea core. Optimization of this synthetic route has been a focus of recent research, aiming to improve yield and purity while reducing production costs. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structural integrity.

In vivo studies using animal models have provided preliminary evidence of the compound's pharmacokinetic profile and safety. The results indicate moderate bioavailability and a favorable half-life, though further optimization may be required to enhance its therapeutic window. Notably, the compound exhibits minimal off-target effects, suggesting high specificity for its intended biological targets.

Future research directions include the exploration of structural analogs to improve efficacy and reduce potential side effects. Additionally, collaborative efforts between academic and industrial researchers are underway to advance this compound into preclinical development. The integration of computational modeling and high-throughput screening is expected to accelerate the identification of optimal derivatives.

In conclusion, 3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea represents a promising candidate for further development in the treatment of inflammatory and oncological conditions. Continued investigation into its mechanism and therapeutic potential is warranted to fully realize its clinical applications.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.